Cas no 2029605-96-5 (4,4-difluoro-1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclohexan-1-amine)
4,4-Difluoro-1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclohexan-1-amine is a fluorinated cyclohexylamine derivative featuring a 1,2,3-triazole substituent. The presence of difluorine atoms at the 4-position of the cyclohexane ring enhances its metabolic stability and lipophilicity, making it a valuable intermediate in medicinal chemistry and drug discovery. The 1-methyl-1,2,3-triazole moiety contributes to its potential as a bioisostere for amide or ester groups, improving binding affinity and selectivity in target interactions. This compound is particularly useful in the synthesis of pharmaceuticals, agrochemicals, and bioactive molecules, where its rigid cyclohexyl scaffold and fluorine substitution offer advantages in pharmacokinetic optimization and molecular design.
2029605-96-5 structure
Product Name:4,4-difluoro-1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclohexan-1-amine
CAS No:2029605-96-5
MF:C9H14F2N4
MW:216.231068134308
CID:5793364
PubChem ID:165660394
Update Time:2025-10-21
4,4-difluoro-1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclohexan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 4,4-difluoro-1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclohexan-1-amine
- EN300-1960508
- 2029605-96-5
-
- Inchi： 1S/C9H14F2N4/c1-15-6-7(13-14-15)8(12)2-4-9(10,11)5-3-8/h6H,2-5,12H2,1H3
- InChI Key： SCDLFEIVPGAGGH-UHFFFAOYSA-N
- SMILES： FC1(CCC(C2=CN(C)N=N2)(CC1)N)F
Computed Properties
- Exact Mass: 216.11865279g/mol
- Monoisotopic Mass: 216.11865279g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 56.7Ų
4,4-difluoro-1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclohexan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1960508-0.05g |
4,4-difluoro-1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclohexan-1-amine |
2029605-96-5 | 0.05g |
$1068.0 | 2023-09-17 | ||
| Enamine | EN300-1960508-0.1g |
4,4-difluoro-1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclohexan-1-amine |
2029605-96-5 | 0.1g |
$1119.0 | 2023-09-17 | ||
| Enamine | EN300-1960508-0.25g |
4,4-difluoro-1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclohexan-1-amine |
2029605-96-5 | 0.25g |
$1170.0 | 2023-09-17 | ||
| Enamine | EN300-1960508-0.5g |
4,4-difluoro-1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclohexan-1-amine |
2029605-96-5 | 0.5g |
$1221.0 | 2023-09-17 | ||
| Enamine | EN300-1960508-1.0g |
4,4-difluoro-1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclohexan-1-amine |
2029605-96-5 | 1g |
$2019.0 | 2023-06-02 | ||
| Enamine | EN300-1960508-2.5g |
4,4-difluoro-1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclohexan-1-amine |
2029605-96-5 | 2.5g |
$2492.0 | 2023-09-17 | ||
| Enamine | EN300-1960508-5.0g |
4,4-difluoro-1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclohexan-1-amine |
2029605-96-5 | 5g |
$5854.0 | 2023-06-02 | ||
| Enamine | EN300-1960508-10.0g |
4,4-difluoro-1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclohexan-1-amine |
2029605-96-5 | 10g |
$8680.0 | 2023-06-02 | ||
| Enamine | EN300-1960508-1g |
4,4-difluoro-1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclohexan-1-amine |
2029605-96-5 | 1g |
$1272.0 | 2023-09-17 | ||
| Enamine | EN300-1960508-5g |
4,4-difluoro-1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclohexan-1-amine |
2029605-96-5 | 5g |
$3687.0 | 2023-09-17 |
4,4-difluoro-1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclohexan-1-amine Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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